Cas no 353743-98-3 (2,4,6,8-Nonatetraenoic acid,7-methyl-3-propyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E,4E,6Z,8E)-)

2,4,6,8-Nonatetraenoic acid,7-methyl-3-propyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E,4E,6Z,8E)- structure
353743-98-3 structure
Product Name:2,4,6,8-Nonatetraenoic acid,7-methyl-3-propyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E,4E,6Z,8E)-
CAS No:353743-98-3
MF:C22H32O2
MW:328.488286972046
CID:1470034
Update Time:2024-08-24

2,4,6,8-Nonatetraenoic acid,7-methyl-3-propyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E,4E,6Z,8E)- Chemical and Physical Properties

Names and Identifiers

    • 2,4,6,8-Nonatetraenoic acid,7-methyl-3-propyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E,4E,6Z,8E)-
    • 2,4,6,8-Nonatetraenoic acid, 7-methyl-3-propyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E,4E,6Z,8E)-
    • Sparfloxacin Impurity 4
    • Inchi: 1S/C22H32O2/c1-6-9-19(16-21(23)24)12-7-10-17(2)13-14-20-18(3)11-8-15-22(20,4)5/h7,10,12-14,16H,6,8-9,11,15H2,1-5H3,(H,23,24)/b12-7+,14-13+,17-10-,19-16+
    • InChI Key: VUECKWKGNKFQRA-LGRCTREYSA-N
    • SMILES: C(O)(=O)/C=C(\CCC)/C=C/C=C(/C)\C=C\C1C(C)(C)CCCC=1C

Computed Properties

  • Exact Mass: 328.24036

Experimental Properties

  • Density: 0.994±0.06 g/cm3(Predicted)
  • Melting Point: 139-141 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
  • Boiling Point: 486.7±14.0 °C(Predicted)
  • PSA: 37.3
  • pka: 4.73±0.33(Predicted)
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